Cas no 1955494-50-4 ((4-methoxypyridin-3-yl)methanamine hydrochloride)

• Product Name: (4-methoxypyridin-3-yl)methanamine hydrochloride
• CAS No: 1955494-50-4
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 5162950
• PubChem ID: 75525903
• Update Time: 2026-03-04

(4-methoxypyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 4-methoxy-, hydrochloride (1:1)
• (4-methoxypyridin-3-yl)methanamine hydrochloride

• Inchi： 1S/C7H10N2O.ClH/c1-10-7-2-3-9-5-6(7)4-8;/h2-3,5H,4,8H2,1H3;1H
• InChI Key： CIONDCLHGWSCEJ-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1OC)N.Cl

Additional information on (4-methoxypyridin-3-yl)methanamine hydrochloride

Comprehensive Overview of (4-methoxypyridin-3-yl)methanamine hydrochloride (CAS No. 1955494-50-4)

(4-Methoxypyridin-3-yl)methanamine hydrochloride (CAS No. 1955494-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine backbone and methoxy functional group, is widely utilized in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "synthesis of (4-methoxypyridin-3-yl)methanamine" or "applications of CAS 1955494-50-4", reflecting its relevance in drug discovery and material science.

The structural uniqueness of (4-methoxypyridin-3-yl)methanamine hydrochloride lies in its amine and hydrochloride components, which enhance its solubility and reactivity. This makes it a valuable intermediate in the development of heterocyclic compounds, a class of molecules frequently explored for their therapeutic potential. Recent trends in AI-driven drug design and green chemistry have further amplified interest in this compound, as it aligns with the demand for sustainable and efficient synthetic routes.

One of the most frequently asked questions about CAS No. 1955494-50-4 pertains to its stability and storage conditions. Proper handling and storage in a cool, dry environment are essential to maintain its integrity. Additionally, its role in catalysis and ligand design has been a hot topic in academic forums, with studies highlighting its utility in metal-organic frameworks (MOFs) and enzyme inhibition research.

From a commercial perspective, (4-methoxypyridin-3-yl)methanamine hydrochloride is often sourced for high-throughput screening and medicinal chemistry projects. Its compatibility with automated synthesis platforms and parallel reaction optimization techniques has made it a staple in modern laboratories. Searches for "bulk suppliers of 1955494-50-4" or "custom synthesis services" underscore its industrial demand.

In summary, (4-methoxypyridin-3-yl)methanamine hydrochloride (CAS No. 1955494-50-4) represents a versatile and high-value compound in both academic and industrial settings. Its applications span drug development, catalysis, and material science, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to remain a critical asset in innovative chemical solutions.